1-Cyclohex-3-en-1-yl-3-[(2-methylthiolan-2-yl)methyl]urea

• IUPAC Name: 1-cyclohex-3-en-1-yl-3-[(2-methylthiolan-2-yl)methyl]urea
• InChI: InChI=1S/C13H22N2OS/c1-13(8-5-9-17-13)10-14-12(16)15-11-6-3-2-4-7-11/h2-3,11H,4-10H2,1H3,(H2,14,15,16)
• InChI Key: WIYZCLCWAIJTLX-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCCS1)CNC(=O)NC2CCC=CC2
• Molecular Formula: C13H22N2OS
• Molecular Weight: 254.39 g/mol

Description

1-Cyclohex-3-en-1-yl-3-[(2-methylthiolan-2-yl)methyl]urea is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various biochemical and physiological studies. This compound is synthesized through a specific method and has been studied for its mechanism of action and effects on the human body.

Mechanism of Action

The mechanism of action of 1-Cyclohex-3-en-1-yl-3-[(2-methylthiolan-2-yl)methyl]urea is not fully understood. However, it is believed to act as a prodrug that is metabolized by enzymes in the body to produce active metabolites. These metabolites then interact with specific targets in the body to produce their effects.
Biochemical and Physiological Effects:
1-Cyclohex-3-en-1-yl-3-[(2-methylthiolan-2-yl)methyl]urea has been shown to have various biochemical and physiological effects on the human body. It has been studied for its potential as an anticancer agent, as it has been shown to inhibit the growth of cancer cells in vitro. It has also been studied for its potential as an anti-inflammatory agent and has been shown to reduce inflammation in animal models.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-Cyclohex-3-en-1-yl-3-[(2-methylthiolan-2-yl)methyl]urea in lab experiments is its ability to mimic the effects of other compounds in the body. This allows researchers to study the effects of different compounds on the body without having to use the actual compounds themselves. However, one of the limitations of using 1-Cyclohex-3-en-1-yl-3-[(2-methylthiolan-2-yl)methyl]urea is that its mechanism of action is not fully understood, which can make it difficult to interpret the results of experiments.

Future Directions

There are several future directions for research on 1-Cyclohex-3-en-1-yl-3-[(2-methylthiolan-2-yl)methyl]urea. One area of research is the development of new synthetic methods for producing this compound. Another area of research is the investigation of its potential as a therapeutic agent for various diseases, including cancer and inflammation. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its effects on the body.

Synthesis Methods

The synthesis of 1-Cyclohex-3-en-1-yl-3-[(2-methylthiolan-2-yl)methyl]urea involves the reaction of 3-[(2-methylthiolan-2-yl)methyl]cyclohex-2-en-1-one with urea. The reaction is catalyzed by a base such as potassium carbonate and is carried out in an organic solvent such as ethanol. The resulting compound is then purified through recrystallization.

Scientific Research Applications

1-Cyclohex-3-en-1-yl-3-[(2-methylthiolan-2-yl)methyl]urea has been used in various scientific studies as a tool to investigate the biochemical and physiological effects of different compounds on the human body. It has been used as a substrate for enzymes such as cytochrome P450 and has been studied for its potential as a therapeutic agent for cancer and other diseases.